Cas no 1804416-29-2 (4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol
• CAS No: 1804416-29-2
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4876886
• Update Time: 2025-10-22

4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-6(2-12)7(9(10)11)3-13-8(5)4-14/h3,9,14H,4H2,1H3
• InChI Key： OXMJQEYVYXFPRN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CO)C(C)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol

Recent Advances in the Study of 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol (CAS: 1804416-29-2)

In recent years, the compound 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol (CAS: 1804416-29-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. The presence of the difluoromethyl group and cyano substituent enhances its bioactivity, making it a valuable scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The synthesis of 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that utilizes palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group efficiently. This method not only reduces the number of synthetic steps but also minimizes the formation of by-products, which is critical for scaling up production. The study also highlighted the compound's stability under physiological conditions, a key factor for its potential use in vivo.

From a biological perspective, 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol has demonstrated inhibitory activity against several enzymes involved in inflammatory pathways. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, outperforming some existing nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, molecular docking simulations revealed that the compound binds to the active site of COX-2 through hydrogen bonding interactions with key amino acid residues, providing insights into its mechanism of action.

Beyond its anti-inflammatory properties, this compound has also shown promise in oncology research. A 2024 study in the European Journal of Medicinal Chemistry investigated its effects on cancer cell lines, particularly those resistant to conventional chemotherapy. The results indicated that 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol induces apoptosis in multidrug-resistant breast cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3. These findings suggest its potential as an adjunct therapy for treating resistant cancers, though further in vivo studies are needed to validate these effects.

In conclusion, 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-methanol (CAS: 1804416-29-2) represents a versatile and pharmacologically active compound with applications in inflammation and cancer therapy. Recent advancements in its synthesis and mechanistic understanding have paved the way for its further development. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to translate these findings into clinical applications.